N-benzyl-2-[(1-benzyl-1H-imidazol-2-yl)thio]acetamide

• IUPAC Name: N-benzyl-2-(1-benzylimidazol-2-yl)sulfanylacetamide
• InChI: InChI=1S/C19H19N3OS/c23-18(21-13-16-7-3-1-4-8-16)15-24-19-20-11-12-22(19)14-17-9-5-2-6-10-17/h1-12H,13-15H2,(H,21,23)
• InChI Key: BOPDSCSSZWTPQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CSC2=NC=CN2CC3=CC=CC=C3
• Molecular Formula: C19H19N3OS
• Molecular Weight: 337.4 g/mol

Description

Synthesis Analysis

The synthesis of N-benzyl-2-[(1-benzyl-1H-imidazol-2-yl)thio]acetamide and its derivatives typically involves multiple steps, starting from common intermediates such as 2-chloro-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide. These intermediates react with various thiols, including 5-aryl-1,3,4-oxadiazole-2-thione or 1H-benzo[d]imidazole-2-thiols, to form the target compound. The synthesized compounds are characterized by spectroscopic methods such as IR, NMR, and mass spectrometry (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Molecular Structure Analysis

The molecular structure of N-benzyl-2-[(1-benzyl-1H-imidazol-2-yl)thio]acetamide derivatives is confirmed through various analytical techniques, including 1H NMR, FTIR (Fourier Transform Infrared Spectroscopy), MS (Mass Spectroscopy), and elemental analysis. These methods provide insights into the compound's molecular framework and its substituent patterns, essential for understanding its reactivity and properties (Duran & Canbaz, 2013).

Chemical Reactions and Properties

The chemical reactivity of N-benzyl-2-[(1-benzyl-1H-imidazol-2-yl)thio]acetamide derivatives includes their participation in antibacterial activities. The compounds synthesized from benzimidazole thiols exhibit significant antibacterial properties, indicating their potential as bioactive molecules (Turan-Zitouni et al., 2007).

Physical Properties Analysis

The physical properties of such compounds are largely determined by their molecular structure. The crystalline form, solubility, and melting points are influenced by the nature of the substituents and the molecular packing in the solid state. For example, the presence of hydrogen bonding in crystals can significantly affect their melting points and solubility (Balijapalli et al., 2017).

Chemical Properties Analysis

The chemical properties, including acidity constants (pKa) and reactivity towards various chemical reagents, are crucial for understanding the behavior of N-benzyl-2-[(1-benzyl-1H-imidazol-2-yl)thio]acetamide derivatives in different chemical environments. Studies on the pKa values reveal insights into the compound's protonation states and its interactions with other molecules (Duran & Canbaz, 2013).

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Safety and Hazards

The safety and hazards of a specific compound would depend on its specific structure and properties. For a similar compound, N-Benzyl-2-nitro-1H-imidazole-1-acetamide, it has hazard statements H315 - H319 - H335, which indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions for research on a compound like “N-benzyl-2-[(1-benzyl-1H-imidazol-2-yl)thio]acetamide” would likely involve further exploration of its potential biological activities and therapeutic applications, given the broad range of activities exhibited by imidazole derivatives.